p-Anisic acid, 4-chlorophenyl ester

• CAS No.: 29558-84-7
• Molecular Formula: C14H11ClO3
• Molecular Weight: 262.69 g/mol
• IUPAC Name: (4-chlorophenyl) 4-methoxybenzoate
• InChI: InChI=1S/C14H11ClO3/c1-17-12-6-2-10(3-7-12)14(16)18-13-8-4-11(15)5-9-13/h2-9H,1H3
• InChI Key: NUUGTSDUQSAQIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)Cl

Description

P-Anisic acid, 4-chlorophenyl ester is a useful research compound. Its molecular formula is C14H11ClO3 and its molecular weight is 262.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylamine (6 mL) and a solution of 4.0 g of 4-methoxybenzoyl chloride (supplied from Tokyo Chemical industry) in 40 mL of chloroform were added to a solution of 6.0 g of 4-chlorophenol (supplied from Tokyo Chemical industry) in 60 mL of chloroform, and stirred at 55° C. for one hour. Then, 100 mL of dichloromethane, 200 mL of water and 25 mL of an aqueous solution of 1 N sodium hydroxide were added to the reaction solution, and the mixture was separated into two liquid phases. The organic layer was dried on sodium sulfate anhydrate and subsequently concentrated, to yield 8.1 g of the title compound.